N-(4-amino-2-((3-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[(3-methylphenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C17H16N4O3S/c1-10-4-2-5-11(8-10)9-25-17-20-14(18)13(16(23)21-17)19-15(22)12-6-3-7-24-12/h2-8H,9H2,1H3,(H,19,22)(H3,18,20,21,23)
• InChI Key: ZTCOLNXGCOIXTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CO3)N
• Molecular Formula: C17H16N4O3S
• Molecular Weight: 356.4 g/mol

Description

N-(4-amino-2-((3-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((3-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((3-methylbenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic and Disposition Studies

Studies of Metabolism and Disposition of HIV Inhibitors

Research involving 19F-nuclear magnetic resonance (NMR) has supported the drug discovery of HIV integrase inhibitors, focusing on the metabolic fate and excretion of these compounds in animal models. This approach aids in the selection of candidate compounds for further development by understanding their metabolic pathways and potential for human application (Monteagudo et al., 2007).

Antimicrobial Agents

Synthesis and Evaluation as Antimicrobial Agents

Some furan and thienopyrimidinone derivatives have demonstrated significant in vitro antibacterial and antimycobacterial activities against various microbial strains. This research suggests potential therapeutic applications for compounds with similar structural features in treating infections caused by resistant bacteria and tuberculosis (Chambhare et al., 2003).

Anti-Inflammatory and Analgesic Agents

Development of Anti-inflammatory and Analgesic Agents

Novel benzodifuranyl and thiazolopyrimidine compounds derived from natural products have shown significant COX-2 inhibition, analgesic, and anti-inflammatory activities. These findings indicate the potential of such compounds in developing new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).

Antiallergic Compounds

Synthesis of Novel Antiallergic Compounds

A series of furan-carboxamide derivatives have been synthesized and tested for antiallergic activity, demonstrating potent inhibition against key mediators of allergic reactions such as histamine, serotonin, and bradykinin. This research opens avenues for the development of new antiallergic medications (Georgiev et al., 1987).

Influenza A Virus Inhibitors

Inhibitors of Lethal H5N1 Influenza A Viruses

Furan-carboxamide derivatives have been identified as novel inhibitors of the H5N1 influenza A virus, with specific compounds showing promising antiviral activity. This suggests the potential application of such compounds in treating or preventing infections by highly pathogenic influenza viruses (Yongshi et al., 2017).